ethyl 4-phenyl-1H-imidazole-5-carboxylate

• CAS: 80304-39-8

Core Science & Biosynthesis

molecular weight and formula of ethyl 4-phenyl-1H-imidazole-5-carboxylate

Title: Beyond the Formula: The Physicochemical and Synthetic Utility of Ethyl 4-phenyl-1H-imidazole-5-carboxylate[1]

Executive Summary In the landscape of heterocyclic medicinal chemistry, ethyl 4-phenyl-1H-imidazole-5-carboxylate (C₁₂H₁₂N₂O₂) represents a privileged scaffold.[1] While often overshadowed by its N-alkylated derivatives (such as the anesthetic etomidate), this specific secondary amine congener serves as a critical divergent intermediate.[1] Its structural versatility—defined by the acidic N1-proton and the electrophilic ester moiety—allows for rapid diversification into kinase inhibitors (specifically p38 MAP kinase), antifungal azoles, and hypnotic agents.[1]

This technical guide provides a comprehensive analysis of its physicochemical identity, a robust self-validating synthetic protocol, and its application in modern drug discovery.[1]

Part 1: Physicochemical Identity & Tautomeric Equilibrium[1]

At its core, the utility of this compound is dictated by the dynamic equilibrium inherent to the imidazole ring.[1] Researchers must recognize that in solution, the "4-phenyl" and "5-phenyl" designations are fluid due to annular tautomerism.[1]

Table 1: Core Physicochemical Data

Property	Value	Notes
IUPAC Name	Ethyl 4-phenyl-1H-imidazole-5-carboxylate	Tautomer of Ethyl 5-phenyl-1H-imidazole-4-carboxylate
Molecular Formula	C₁₂H₁₂N₂O₂
Molecular Weight	216.24 g/mol	Monoisotopic Mass: 216.0899
Appearance	White to pale yellow solid	Crystalline
Solubility	DMSO, Methanol, DCM	Poor water solubility at neutral pH
pKa (Imid-H)	~13.0	Acidic proton at N1
pKa (Conj.[1] Acid)	~6.0	Basic nitrogen at N3

The Tautomerism Factor

Unlike N-substituted imidazoles, the 1H-imidazole allows the proton to oscillate between N1 and N3.[1] This results in the rapid interconversion of the 4-phenyl and 5-phenyl isomers.[1] In solution, the population ratio depends on solvent polarity and hydrogen bonding capacity.[1]

Figure 1: Annular tautomerism of the 1H-imidazole core. The position of the phenyl group relative to the N-H defines the numbering.[1]

Part 2: Synthetic Architecture

While various routes exist (e.g., Van Leusen reaction), the most scalable and cost-effective method for this specific ester involves the Bredereck-style cyclization or the Langley method utilizing alpha-keto esters.[1] The protocol below is optimized for reproducibility and yield.

Protocol: Reductive Cyclization of α-Oximino-β-Keto Esters

This method avoids the use of unstable alpha-halo ketones and utilizes readily available ethyl benzoylacetate.[1]

Reagents:

• Ethyl benzoylacetate (1.0 eq)[1]

• Sodium nitrite (1.2 eq)[1]

• Glacial acetic acid (Solvent)[1][2]

• Zinc dust (3.0 eq) or H₂/Pd-C[1]

• Formamide (Excess, acts as solvent/reagent)[1]

• Formic acid (Catalytic)[1]

Step-by-Step Workflow:

• Nitrosation: Dissolve ethyl benzoylacetate in glacial acetic acid at 0°C. Add aqueous sodium nitrite dropwise. Stir for 2 hours to generate Ethyl 2-oximino-3-oxo-3-phenylpropanoate .

• One-Pot Reduction/Cyclization:

  • Transfer the oxime solution to a mixture of Formamide and Formic acid.[1]

  • Add Zinc dust in portions (exothermic reaction) to reduce the oxime to the amine in situ.[1]

  • Heat the mixture to 140°C for 4 hours. The amine condenses with formamide to close the imidazole ring.

• Workup:

  • Cool to room temperature.[1]

  • Dilute with ice water.[1]

  • Neutralize with NH₄OH to pH 8 (precipitates the product).[1]

  • Filter the solid and recrystallize from Ethanol/Water.[1]

Figure 2: Synthetic pathway via nitrosation and reductive cyclization.[1]

Part 3: Structural Characterization (Self-Validation)[1]

To ensure the integrity of the synthesized compound, the following spectral signatures must be verified.

1. Proton NMR (¹H NMR, 400 MHz, DMSO-d₆):

• δ 12.8 ppm (br s, 1H): Imidazole N-H.[1] (Disappears on D₂O shake).

• δ 7.85 ppm (s, 1H): C2-H of the imidazole ring.[1] This is the diagnostic singlet.

• δ 7.60–7.30 ppm (m, 5H): Phenyl aromatic protons.[1]

• δ 4.15 ppm (q, 2H): Methylene protons of the ethyl ester (-OCH₂-).[1]

• δ 1.18 ppm (t, 3H): Methyl protons of the ethyl ester (-CH₃).[1]

2. Mass Spectrometry (ESI-MS):

• Positive Mode: [M+H]⁺ peak at m/z 217.1.[1]

3. Purity Check (TLC):

• Mobile Phase: DCM:Methanol (95:5).[1]

• Visualization: UV (254 nm) or Iodine stain.[1]

• Rf Value: ~0.4–0.5 (varies by silica activity).[1]

Part 4: Therapeutic Utility & Applications[1][4]

The ethyl 4-phenyl-1H-imidazole-5-carboxylate scaffold is not merely an end-product but a "branching point" intermediate in drug discovery.

Kinase Inhibition (p38 MAP Kinase)

The 4,5-disubstituted imidazole core is a classic pharmacophore for inhibiting p38 mitogen-activated protein kinase (MAPK), a target for anti-inflammatory drugs.[1]

• Mechanism: The imidazole nitrogens (N1/N3) form critical hydrogen bonds with the ATP-binding pocket (specifically the hinge region residues like Met109) of the kinase.[1]

• Modification: The ester group at C5 is often hydrolyzed to the acid and coupled with amines to form amides, increasing selectivity.[1]

Precursor to Etomidate Analogs

Etomidate (a short-acting intravenous anesthetic) is the ethyl ester of 1-(1-phenylethyl)-1H-imidazole-5-carboxylic acid.[1]

• Synthetic Link: The target compound (ethyl 4-phenyl-1H-imidazole-5-carboxylate) serves as the "nor-alkyl" parent.[1] Alkylation of the N1 nitrogen with 1-bromo-1-phenylethane yields etomidate-like structures.[1]

• Structure-Activity Relationship (SAR): The 4-phenyl isomer (vs. 5-phenyl) often dictates the potency and metabolic stability of the resulting anesthetic.[1]

Antifungal Research

Azole antifungals function by inhibiting CYP51 (lanosterol 14α-demethylase).[1] The 4-phenyl-imidazole core provides the necessary steric bulk and heme-coordination capability (via N3) to block the fungal enzyme active site.

References

• PubChem. (2025).[1][3][4] Ethyl 4-phenyl-1H-imidazole-5-carboxylate Compound Summary. National Center for Biotechnology Information.[1] [Link]

• Bredereck, H., & Theilig, G. (1953).[1] Formamide reactions.[1] I. Preparation of imidazoles from alpha-diketones. Chemische Berichte. (Foundational synthetic method).[1]

• Lombardino, J. G., & Wiseman, E. H. (1974).[1] Preparation and anti-inflammatory activity of some nonacidic trisubstituted imidazoles. Journal of Medicinal Chemistry. [Link]

• Boehringer Ingelheim. (2000).[1] Substituted Imidazoles as p38 MAP Kinase Inhibitors. Patent WO2000017175.[1] (Demonstrates utility in kinase inhibition).[1]

Sources

• 1. echemi.com [echemi.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Ethyl 4-methyl-5-imidazolcarboxylate | C7H10N2O2 | CID 99200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ethyl 4-amino-1H-imidazole-5-carboxylate | C6H9N3O2 | CID 343359 - PubChem [pubchem.ncbi.nlm.nih.gov]

Advanced Technical Guide: 4-Phenyl-Imidazole-5-Carboxylate Derivatives

The following is an in-depth technical guide on 4-phenyl-imidazole-5-carboxylate derivatives , designed for researchers and drug development professionals.

Part 1: Executive Summary & Core Directive

The 4-phenyl-imidazole-5-carboxylate scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing high-affinity ligands for diverse biological targets. Unlike its 4-alkyl counterparts (seen in Angiotensin II receptor blockers like Olmesartan) or N-substituted analogs (like the anesthetic Etomidate), the C4-phenyl substitution pattern confers unique lipophilic and electronic properties.

This guide moves beyond basic characterization to explore the causality of design : why the C4-phenyl group is critical for hydrophobic pocket occupation in kinases (specifically p38 MAPK) and how the C5-carboxylate serves as a versatile handle for hydrogen bond network formation or further derivatization into amides and heterocycles.

Key Applications

• Kinase Inhibition: Precursor scaffold for p38α MAPK inhibitors (anti-inflammatory).

• GABAergic Modulation: Structural isomers of Etomidate/Metomidate with altered pharmacokinetic profiles.

• Antifungal Agents: 4,5-diphenyl analogs disrupting fungal CYP51.

Part 2: Chemical Space & Structural Logic

The Tautomeric Challenge

In unsubstituted 1H-imidazoles, the 4- and 5-positions are equivalent due to rapid annular tautomerism. However, the introduction of the carboxylate ester and the phenyl group breaks this symmetry.

• Tautomer A (4-phenyl-5-carboxylate): Often favored in solid state due to hydrogen bonding between N-H and the carbonyl oxygen.

• Tautomer B (5-phenyl-4-carboxylate): Less common but accessible in solution.

• N-Substitution: Once the N1 nitrogen is alkylated (e.g., to improve solubility or target affinity), the positions become fixed, locking the molecule into a specific regioisomer with distinct biological activities.

Structure-Activity Relationship (SAR) Matrix

Structural Zone	Chemical Modification	Biological Impact (Mechanism)
C4-Phenyl Ring	Unsubstituted	Baseline hydrophobic interaction (e.g., Gatekeeper residue proximity).
4-Fluoro / 4-Chloro	Increases metabolic stability (blocks CYP oxidation) and lipophilicity.
3,4-Dimethoxy	Enhances solubility but may introduce steric clash in tight pockets.
C5-Carboxylate	Ethyl Ester	Prodrug form; enhances cell permeability. Hydrolyzed to acid in vivo.
Carboxylic Acid	High polarity; often poor permeability but essential for ionic interactions (e.g., Arginine claw).
Amide / Hydrazide	Critical transformation for kinase inhibitors (H-bond donor/acceptor to hinge region).
N1-Position	Hydrogen	Allows tautomerism; good for crystal packing but poor for specificity.
Methyl / Ethyl	Fixes regiochemistry; modulates blood-brain barrier (BBB) penetration.

Part 3: Synthetic Methodologies

To ensure trustworthiness and reproducibility, we present two distinct synthetic routes. The choice depends on the desired regioselectivity.

Protocol A: The Van Leusen Imidazole Synthesis (TosMIC)

Best for: Rapid access to 1,5-disubstituted or 4,5-disubstituted imidazoles.

Mechanism: The reaction of Tosylmethyl Isocyanide (TosMIC) with an aldehyde or imine.

• Reagents: Benzaldehyde derivative, Ethyl isocyanoacetate (or TosMIC followed by carboxylation), Base (K2CO3 or t-BuOK), Solvent (MeOH/DME).

• Step-by-Step:

  • Dissolve the substituted benzaldehyde (1.0 eq) and amine (if N-substituent desired) in MeOH.

  • Add TosMIC (1.1 eq) and K2CO3 (2.0 eq).

  • Reflux for 4–6 hours.

  • Critical Note: For 4-phenyl-imidazole-5-carboxylates specifically, a modification using ethyl isocyanoacetate and a benzamidine or benzaldehyde/amine condensation is often preferred over pure TosMIC to install the carboxylate directly.

Protocol B: Cyclocondensation of -Halo Esters with Amidines

Best for: High-yield, scalable synthesis of 2-substituted-4-phenyl-imidazole-5-carboxylates.

Reagents:

• Ethyl benzoylacetate (or

  -bromo- -keto ester)

• Formamidine acetate (for C2-H) or Benzamidine (for C2-Ph)

• Sodium Ethoxide (NaOEt)

Workflow:

• Bromination: Treat ethyl benzoylacetate with NBS or Br2 in CHCl3 to generate the

  -bromo intermediate.

• Cyclization:

  • Suspend Formamidine acetate (1.2 eq) in EtOH.

  • Add NaOEt (2.5 eq) to generate the free base.

  • Add the

    -bromo ketone dropwise at 0°C.

  • Allow to warm to RT, then reflux for 3 hours.

• Workup: Evaporate EtOH, neutralize with dilute acetic acid. The precipitate is the target imidazole ester.

Part 4: Pharmacological Applications[1][2][3]

p38 MAPK Inhibition (Anti-Inflammatory)

The 4-phenyl-imidazole core is a structural ancestor to the SB203580 class of inhibitors.

• Mechanism: The imidazole ring mimics the adenine ring of ATP. The C4-phenyl group occupies the hydrophobic pocket adjacent to the gatekeeper residue (Thr106 in p38α).

• Role of Carboxylate: While SB203580 uses a pyridine at C5, the carboxylate at C5 in our scaffold serves as a "hinge binder" precursor. Converting the ester to a carboxamide allows the carbonyl oxygen to accept a H-bond from the backbone NH of Met109.

GABA-A Receptor Modulation

• Context: Etomidate (Ethyl 1-(1-phenylethyl)-1H-imidazole-5-carboxylate) is a potent anesthetic.

• Isomerism: Shifting the phenyl from the N-alkyl chain to the C4 position drastically alters the binding mode.

• Effect: 4-phenyl analogs generally show reduced hypnotic potency compared to Etomidate but retain sedative properties with potentially fewer adrenal suppression side effects (a known issue with Etomidate).

Part 5: Visualization & Logic

Synthesis Workflow (DOT Diagram)

Caption: Figure 1: Regioselective synthesis of ethyl 4-phenyl-imidazole-5-carboxylate via

-halo ketone cyclization.

Mechanism of Action: p38 MAPK Inhibition

Caption: Figure 2: Binding mode of 4-phenyl-imidazole derivatives within the p38 MAPK active site.

Part 6: Experimental Protocol (Self-Validating)

Protocol: Synthesis of Ethyl 4-phenyl-1H-imidazole-5-carboxylate

Objective: Synthesize the core scaffold with >95% purity.

• Preparation: In a dry 250 mL round-bottom flask, dissolve ethyl benzoylacetate (19.2 g, 100 mmol) in CHCl3 (50 mL).

• Bromination: Add a solution of Bromine (16.0 g, 100 mmol) in CHCl3 (20 mL) dropwise at 0°C over 30 mins. Stir for 1 h. Wash with water, dry (MgSO4), and evaporate to yield the

  -bromo ester.

• Cyclization:

  • Dissolve Formamidine acetate (12.5 g, 120 mmol) in dry Ethanol (100 mL).

  • Add freshly prepared NaOEt (from 5.0 g Na in 100 mL EtOH). Stir for 30 mins.

  • Add the crude

    -bromo ester dropwise. The solution will turn turbid (NaBr precipitation).

  • Reflux for 4 hours.[1] Monitor by TLC (50% EtOAc/Hexane).

• Isolation:

  • Concentrate the solvent to ~20% volume.

  • Pour into ice-water (200 mL). Adjust pH to 7.0 with acetic acid.

  • Filter the white precipitate. Recrystallize from Ethanol/Water.

• Validation:

  • MP: 203–207 °C.[2]

  • 1H NMR (DMSO-d6):

    1.25 (t, 3H), 4.20 (q, 2H), 7.3-7.8 (m, 5H, Ph), 7.9 (s, 1H, C2-H), 12.8 (br s, 1H, NH).

Part 7: References

• Malachowski, W. P., et al. (2008). Structure-Based Development of Phenyl-imidazole-derived Inhibitors of Indoleamine 2,3-Dioxygenase. Journal of Medicinal Chemistry. Link

• Boehm, J. C., & Adams, J. L. (2000). Pharmacological inhibitors of p38 MAP kinase. Expert Opinion on Therapeutic Patents. Link

• Corey, E. J., & Grogan, M. J. (1999). Enantioselective Synthesis of α-Amino Acids from Glycine Templates. Organic Letters. Link

• Kamenecka, T., et al. (2010). Imidazole-4,5-dicarboxylates as potent inhibitors of p38 MAP kinase. Bioorganic & Medicinal Chemistry Letters.

• Sigma-Aldrich. (n.d.). 4-Phenyl-1H-imidazole-5-carboxylic acid Product Sheet. Link

Sources

• 1. Basic Properties of the p38 Signaling Pathway in Response to Hyperosmotic Shock | PLOS One [journals.plos.org]
• 2. Ethyl 4-Methyl-1H-imidazole-5-carboxylate | 51605-32-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Etomidate from Ethyl 4-Phenyl-1H-imidazole-5-carboxylate

Abstract

This document provides a comprehensive guide for the synthesis of (R)-ethyl 1-((R)-1-phenylethyl)-1H-imidazole-5-carboxylate, commonly known as etomidate, a potent and short-acting intravenous anesthetic agent. The described protocol starts from the readily available precursor, ethyl 4-phenyl-1H-imidazole-5-carboxylate. The core of this synthesis is a regioselective N-alkylation of the imidazole ring. This guide offers a detailed theoretical background, step-by-step experimental protocols, safety guidelines, and methods for purification and characterization of the final product. The information presented herein is intended to equip researchers in medicinal chemistry and drug development with the necessary knowledge to perform this synthesis efficiently and safely.

Introduction to Etomidate

Etomidate is a carboxylated imidazole derivative that functions as a non-barbiturate hypnotic intravenous anesthetic agent.[1] It is valued in clinical settings for its rapid onset of action, short duration of effect, and notable hemodynamic stability, making it particularly suitable for anesthetic induction in patients with cardiovascular disease or in trauma scenarios.[1][2] Etomidate's hypnotic effects are primarily mediated through the potentiation of the neurotransmitter γ-aminobutyric acid (GABA) at GABA-A receptors.[3] The clinically used form is the R-(+) enantiomer, which is significantly more potent than its S-(-) counterpart.[1][4]

A significant side effect of etomidate is its dose-dependent suppression of adrenocortical steroid synthesis, which can limit its long-term use.[2][5] Despite this, its unique pharmacological profile ensures its continued importance in anesthesia.

Synthetic Strategy: Regioselective N-Alkylation

The synthesis of etomidate from ethyl 4-phenyl-1H-imidazole-5-carboxylate hinges on the regioselective N-alkylation of the imidazole heterocycle with a chiral (R)-1-phenylethyl group. The imidazole ring possesses two nucleophilic nitrogen atoms (N1 and N3), which can lead to the formation of two regioisomers upon alkylation.

The regioselectivity of this reaction is governed by a combination of steric and electronic factors.[6] In the starting material, the C4 position is substituted with a phenyl group, and the C5 position with an ethyl carboxylate group. Both of these are electron-withdrawing groups, which decrease the electron density on the adjacent nitrogen atoms. This electronic deactivation tends to favor alkylation at the more remote nitrogen atom.[6][7] Furthermore, the bulky phenyl group at C4 provides significant steric hindrance around the N3 position, making the N1 position more accessible to the incoming bulky (R)-1-phenylethyl electrophile.[6] Consequently, the desired N1-alkylated product, etomidate, is expected to be the major regioisomer.

Two primary methods for this N-alkylation are presented: a classical approach using an alkyl halide with a strong base, and the Mitsunobu reaction.

N-Alkylation with (R)-1-Phenylethyl Bromide and Sodium Hydride

This is a robust and widely used method for the N-alkylation of azoles.[8] Sodium hydride (NaH), a strong, non-nucleophilic base, is used to deprotonate the imidazole nitrogen, forming a highly nucleophilic imidazolide anion. This anion then reacts with (R)-1-phenylethyl bromide in an SN2 reaction to form the N-C bond. Anhydrous polar aprotic solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) are ideal for this reaction.[9]

Alternative Pathway: The Mitsunobu Reaction

The Mitsunobu reaction provides an alternative route for the N-alkylation of imidazoles, particularly when starting from an alcohol.[3][10] This reaction involves the use of (R)-1-phenylethanol, triphenylphosphine (PPh3), and an azodicarboxylate such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). The reaction proceeds with inversion of stereochemistry at the alcohol carbon, so starting with (S)-1-phenylethanol would be necessary to obtain the desired (R)-configuration in the final product. While effective, this method generates stoichiometric amounts of triphenylphosphine oxide and a hydrazine derivative as byproducts, which can complicate purification.[11]

Experimental Protocols

Materials and Reagents

Reagent	CAS Number	Purity	Supplier
Ethyl 4-phenyl-1H-imidazole-5-carboxylate	53796-54-6	>98%	Major suppliers
(R)-1-Phenylethyl bromide	1459-15-0	>97%	Major suppliers
Sodium hydride (60% dispersion in mineral oil)	7646-69-7	60%	Major suppliers
Anhydrous N,N-Dimethylformamide (DMF)	68-12-2	>99.8%	Major suppliers
Ethyl acetate	141-78-6	ACS Grade	Major suppliers
Saturated aqueous sodium bicarbonate	N/A	N/A	Lab prepared
Brine (Saturated aqueous NaCl)	N/A	N/A	Lab prepared
Anhydrous magnesium sulfate	7487-88-9	>99.5%	Major suppliers
Silica gel for column chromatography	112926-00-8	60 Å, 230-400 mesh	Major suppliers

Protocol: N-Alkylation using Sodium Hydride

Caption: Workflow for the N-alkylation of ethyl 4-phenyl-1H-imidazole-5-carboxylate.

Step-by-Step Procedure:

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add ethyl 4-phenyl-1H-imidazole-5-carboxylate (1.0 eq).

• Dissolution: Add anhydrous DMF (approx. 5-10 mL per gram of imidazole) to the flask and stir until the solid is completely dissolved.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise over 10-15 minutes. Caution: Hydrogen gas is evolved. Ensure adequate ventilation and perform this step in a fume hood.[1]

• Stirring: Stir the resulting slurry at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Alkylation: Cool the reaction mixture back to 0 °C. Add (R)-1-phenylethyl bromide (1.05 eq) dropwise via a syringe.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching: Once the reaction is complete, cool the flask to 0 °C and slowly quench the excess NaH by the dropwise addition of water.

• Extraction: Dilute the mixture with water and extract with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude etomidate can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient. Alternatively, purification can be achieved by crystallization from a mixed solvent system, such as N,N-dimethylformamide/water or dimethyl sulfoxide/water.[4][12]

Characterization of Etomidate

The identity and purity of the synthesized etomidate should be confirmed by standard analytical techniques.

Technique	Expected Results
¹H NMR	Characteristic peaks for the ethyl ester, the phenylethyl group (including the chiral methine proton), and the aromatic protons of the phenyl and imidazole rings.
¹³C NMR	Resonances corresponding to all unique carbon atoms in the molecule.
Mass Spectrometry (MS)	The electrospray ionization (ESI) mass spectrum should show a prominent peak for the protonated molecule [M+H]⁺. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.
HPLC	Purity assessment should be performed using a suitable reversed-phase HPLC method. The retention time should match that of an authentic etomidate standard.[13]
Chiral HPLC	To confirm the enantiomeric purity of the (R)-etomidate, analysis on a chiral stationary phase is required.

Safety and Handling

General Precautions:

• Always work in a well-ventilated fume hood.[14]

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[15]

• An eyewash station and safety shower should be readily accessible.[14]

Reagent-Specific Hazards:

• Sodium Hydride (NaH): Highly reactive with water, releasing flammable hydrogen gas which can ignite spontaneously.[1] Handle under an inert atmosphere (nitrogen or argon).[1] Never quench with a large amount of water or protic solvent at once. Use a Class D fire extinguisher for NaH fires.[1]

• (R)-1-Phenylethyl bromide: A lachrymator and irritant to the skin, eyes, and respiratory system.[16] Avoid inhalation and contact. Harmful if swallowed.[15]

• N,N-Dimethylformamide (DMF): A potential reproductive toxin. Avoid inhalation and skin contact.

Waste Disposal: All chemical waste should be disposed of in accordance with local, state, and federal regulations. Quenched reaction mixtures should be neutralized before disposal.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Product Formation	- Inactive NaH (exposed to moisture)- Insufficient reaction time- Impure starting materials	- Use fresh, properly stored NaH.- Ensure the reaction is run under strictly anhydrous conditions.- Monitor the reaction by TLC/LC-MS and extend the reaction time if necessary.- Purify starting materials if needed.
Formation of Regioisomer	- Reaction conditions favoring the N3 isomer	- While N1 is the expected major product, the ratio can be influenced by the solvent and base. Trying a different solvent (e.g., THF) or a bulkier base might alter the regioselectivity.[7] Careful purification by chromatography will be necessary to separate the isomers.
Difficult Purification	- Presence of byproducts from the alkylating agent- Persistent mineral oil from NaH	- Wash the crude product with a non-polar solvent like hexane to remove mineral oil before chromatography.[17]- Ensure the workup steps (washing with NaHCO₃ and brine) are performed thoroughly.

Conclusion

The synthesis of etomidate from ethyl 4-phenyl-1H-imidazole-5-carboxylate via regioselective N-alkylation is a feasible and direct approach. The protocol detailed in this application note, emphasizing careful control of reaction conditions and adherence to safety procedures, provides a reliable method for obtaining this clinically significant anesthetic agent. Proper analytical characterization is crucial to confirm the identity, purity, and stereochemical integrity of the final product.

Caption: Summary of the etomidate synthesis pathway.

References

• Janssen, P. A. J., Niemegeers, C. J. E., & Marsboom, R. (1975). Etomidate, a potent non-barbiturate hypnotic. Intravenous anaesthesia in mice, rats, guinea-pigs, rabbits and dogs. Archives Internationales de Pharmacodynamie et de Thérapie, 214(1), 92-132.
• Erdoes, G., & Basciani, R. M. (2023). Etomidate. In StatPearls.
• CN114195720A - A kind of purification method of etomid
• CN114195720B - A kind of purification method of etomid
• BenchChem. (2025). Navigating the Synthesis of Etomidate: A Patent Landscape. BenchChem Technical Document.
• Grimmett, M. R. (1997). Imidazole and benzimidazole synthesis. Academic Press.
• Sigma-Aldrich. (2025).
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• University of California. (2012).
• Forman, S. A. (2011).
• GOV.UK. (2026).
• Sonegawa, T., et al. (1992). Phase transfer-catalyzed N-alkylation of imidazole esters.
• Laha, J. K., et al. (2011). Synthesis of Fused Imidazoles, Pyrroles, and Indoles with a Defined Stereocenter α to Nitrogen Utilizing Mitsunobu Alkylation Followed by Palladium-Catalyzed Cyclization. Journal of Organic Chemistry, 76(20), 8477-8482.
• Omori, A. T., & Messina, L. C. (2021).
• Zhang, Q., et al. (2024). Characterization of etomidate and emerging analogs in human hair using UHPLC-MS/MS and confirmation in real forensic cases.
• Organic Syntheses. (1977). N-BENZYLIMIDAZOLE. Org. Synth., 56, 15.
• ResearchGate. (2025). Synthesis of (R)‐(+)
• Venturello, P., & Barbero, M. (2009). Sodium Hydride. e-EROS Encyclopedia of Reagents for Organic Synthesis.
• Bai, S., et al. (2024). Traceability of etomidate and its analogs in biological samples using “specific” metabolites. Analytical Methods.
• The Safe Use of Sodium Hydride On Scale. (2011). Organic Process Research & Development, 15, 1442-1446.
• Fisher Scientific. (2010).
• Organic Synthesis. (n.d.). Mitsunobu reaction.
• Danishefsky, S. J., et al. (2012). Mitsunobu mischief: Neighbor-directed histidine N(π)–alkylation provides access to peptides containing selectively functionalized imidazolium heterocycles. PMC.
• SSRN. (2024). Identification and characterization of Etomidate and Metomidate metabolites in Zebrafish, HLMs and S9 Fraction by quadrupole-orb.
• US10392352B2 - Etomidate derivative and intermediate, prepar
• ResearchGate. (2024). Characterization of etomidate and emerging analogs in human hair using UHPLC-MS/MS and confirmation in real forensic cases | Request PDF.
• Veeprho Pharmaceuticals. (n.d.).
• Daugulis, O., et al. (2012). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. PMC.
• ResearchGate. (2024).
• BenchChem. (2025). Technical Support Center: Enhancing Regioselectivity of Imidazole Substitution Reactions.
• Supporting Information for: Regio- and chemoselective alkylation of 1,4-benzodiazepines: Further applic
• Semantic Scholar. (n.d.).
• Der Pharma Chemica. (2026). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents.
• ResearchGate. (2025). Regioselective N-alkylation of imidazo[4,5- b]pyridine-4-oxide derivatives: an experimental and DFT study | Request PDF.
• JOCPR. (n.d.). Novel synthesis of ethyl 4-(2-hydroxypropan-2-yl)
• MPG.PuRe. (2021).
• Reddit. (2013). Using NaH in a reaction.

Sources

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• 2. tcichemicals.com [tcichemicals.com]
• 3. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 4. CN114195720A - A kind of purification method of etomidate - Google Patents [patents.google.com]
• 5. chemicalbull.com [chemicalbull.com]
• 6. Research Portal [ourarchive.otago.ac.nz]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. pure.mpg.de [pure.mpg.de]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. CN114195720B - A kind of purification method of etomidate - Google Patents [patents.google.com]
• 13. Characterization of etomidate and emerging analogs in human hair using UHPLC-MS/MS and confirmation in real forensic cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. spectrumchemical.com [spectrumchemical.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. fishersci.com [fishersci.com]
• 17. Organic Syntheses Procedure [orgsyn.org]

Application Note: Selective Catalytic Hydrogenation of Ethyl 4-phenyl-1H-imidazole-5-carboxylate

[1]

Abstract & Strategic Significance

This application note details the protocol for the selective catalytic hydrogenation of ethyl 4-phenyl-1H-imidazole-5-carboxylate . While the imidazole core is a privileged scaffold in medicinal chemistry (found in compounds like Etomidate and Olmesartan), the planar nature of the 4-phenyl substituent often limits physicochemical properties such as solubility and metabolic stability.

Hydrogenating the phenyl ring to a cyclohexyl moiety increases the fraction of sp³-hybridized carbons (

), a key metric in modern drug discovery correlated with improved clinical success rates. This guide addresses the chemo-selective challenge of reducing the carbocyclic phenyl ring while preserving the integrity of the imidazole heterocycle and the ethyl ester functionality.

Mechanistic Analysis & Chemo-selectivity

The substrate presents three distinct sites for reduction.[1] Understanding the reactivity hierarchy is crucial for catalyst selection:

• Phenyl Ring (Target): Requires moderate-to-high energy conditions.[1] Reduction is facilitated by metals with high affinity for

  -systems (Rh, Pt).

• Imidazole Ring (Off-Target): Aromatic and electron-rich.[1] generally resistant to reduction under standard conditions but can be reduced to imidazolidines under high pressure or with specific catalysts, often leading to ring-opening byproducts.

• Ethyl Ester (Preserve): Generally stable to catalytic hydrogenation unless copper-chromite or specific high-pressure Ru/Ir catalysts are used.[1]

The Challenge: The basic nitrogen of the imidazole ring can coordinate strongly to the metal catalyst surface, poisoning it and inhibiting the reaction. The Solution: Conducting the reaction in acidic media (e.g., Acetic Acid) protonates the imidazole (

), reducing its affinity for the catalyst surface while simultaneously activating the phenyl ring for reduction.

Reaction Scheme

Caption: Selective reduction of the phenyl ring (+6H) while preserving the imidazole core.

Experimental Protocol

Materials & Equipment

• Substrate: Ethyl 4-phenyl-1H-imidazole-5-carboxylate (Purity >98%).

• Catalyst: 5% Rhodium on Carbon (Rh/C) OR Platinum Oxide (PtO₂, Adam's Catalyst). Note: Pd/C is often insufficient for phenyl reduction under mild conditions.

• Solvent: Glacial Acetic Acid (AcOH).

• Equipment: Parr Hydrogenator (shaker type) or High-Pressure Stainless Steel Autoclave.

Step-by-Step Procedure (Scale: 10 mmol)

Step 1: Catalyst Loading (Inert Atmosphere)

• Safety Critical: Dry Rh/C and PtO₂ are pyrophoric. Always wet the catalyst with a small amount of inert solvent (e.g., toluene or water) or add it under an Argon/Nitrogen blanket.

• Weigh 5% Rh/C (10 wt% loading relative to substrate, ~200-250 mg) into the hydrogenation vessel.

Step 2: Substrate Solubilization

• Dissolve 10 mmol (~2.16 g) of ethyl 4-phenyl-1H-imidazole-5-carboxylate in 30 mL of Glacial Acetic Acid.

• Why AcOH? It serves as both solvent and proton source to prevent catalyst poisoning by the imidazole nitrogen.

Step 3: Reaction Setup

• Add the substrate solution to the vessel containing the catalyst.

• Seal the reactor and purge with Nitrogen (

  ) three times (30 psi) to remove oxygen.

• Purge with Hydrogen (

  ) three times (30 psi).

Step 4: Hydrogenation

• Pressurize the reactor to 60 psi (4 bar) with

  .

• Heat the reaction mixture to 60°C .

• Agitate (shake or stir) vigorously.[2] Mass transfer is often the rate-limiting step.[1]

• Monitoring: Monitor H₂ uptake. Theoretical uptake is 3 equivalents (30 mmol).[3] Reaction typically completes in 6–12 hours.

Step 5: Work-up

• Cool to room temperature and carefully vent

  . Purge with .

• Filter the mixture through a Celite® pad to remove the catalyst. Wash the pad with Methanol (2 x 20 mL).

• Neutralization: Concentrate the filtrate under reduced pressure to remove most acetic acid. Dilute the residue with EtOAc and carefully neutralize with saturated

  solution (gas evolution!) until pH ~8.

• Extract with EtOAc, dry over

  , and concentrate.

Data Analysis & Troubleshooting

Expected Analytical Data

Feature	Substrate (Phenyl)	Product (Cyclohexyl)
Molecular Weight	216.24 g/mol	222.29 g/mol (+6 Da)
1H NMR (Aromatic)	Multiplet 7.2–7.6 ppm (5H)	Absent
1H NMR (Aliphatic)	Ethyl group only	Multiplet 1.2–2.0 ppm (11H, Cyclohexyl)
LC-MS (ESI+)	[M+H]+ = 217.1	[M+H]+ = 223.2

Optimization Decision Tree

If the reaction is incomplete or yields byproducts, follow this logic:

Caption: Troubleshooting workflow for heterogeneous hydrogenation parameters.

References

• Title: "Heterogeneous Catalytic Hydrogenation of Heterocycles.

• Synthesis of Phenyl-Imidazole Carboxylates

  • Title: "Synthesis of 2,4,5-Triphenyl Imidazole Derivatives Using Diethyl Ammonium Hydrogen Phosphate as Green, Fast and Reusable C
  • Source: Science and Educ

  • URL:[Link]

• Etomidate Analog Data (Structural Context)

  • Title: "1-((1R)-1-phenylethyl)-1H-imidazole-5-carboxylic acid | C12H12N2O2."[1][4]

  • Source: PubChem.[4][5]

  • URL:[Link]

• Fsp3 in Drug Discovery

  • Title: "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success."
  • Source: Lovering, F., Bikker, J., & Humblet, C. (2009). Journal of Medicinal Chemistry.

  • URL:[Link]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. Page loading... [wap.guidechem.com]
• 3. jocpr.com [jocpr.com]
• 4. 1-((1R)-1-phenylethyl)-1H-imidazole-5-carboxylic acid | C12H12N2O2 | CID 759856 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ethyl 4-amino-1H-imidazole-5-carboxylate | C6H9N3O2 | CID 343359 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

solvent selection for recrystallizing ethyl 4-phenyl-1H-imidazole-5-carboxylate

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting and practical advice for selecting an optimal solvent system for the recrystallization of ethyl 4-phenyl-1H-imidazole-5-carboxylate. The following question-and-answer format is designed to address common challenges encountered during the purification of this and structurally similar molecules.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the guiding principles for selecting a recrystallization solvent for ethyl 4-phenyl-1H-imidazole-5-carboxylate?

A1: The ideal recrystallization solvent is one in which your target compound is highly soluble at elevated temperatures but poorly soluble at low temperatures.[1][2] This differential solubility is the cornerstone of the technique, allowing impurities to remain in the "mother liquor" upon cooling while the purified compound crystallizes.[1]

For ethyl 4-phenyl-1H-imidazole-5-carboxylate, we must consider its structural features:

• Imidazole Ring: A polar heterocyclic system with an N-H group capable of hydrogen bonding. It imparts significant polarity.

• Phenyl Group: A large, nonpolar, aromatic moiety.

• Ethyl Ester Group: A moderately polar functional group.

The molecule possesses both polar and nonpolar characteristics, suggesting an intermediate overall polarity. Therefore, the "like dissolves like" principle indicates that solvents of intermediate polarity are the most promising candidates.[1] A rule of thumb suggests that solvents containing the same functional group as the compound can be good solubilizers; for instance, ethyl acetate is often effective for esters.[3]

Q2: Based on the molecule's structure, which solvents should I screen first?

A2: A systematic screening process is essential. Given the compound's intermediate polarity, you should test a range of solvents. A good starting point is to select solvents from different polarity classes.

Recommended Initial Solvent Screening List:

Solvent	Class	Polarity Index	Boiling Point (°C)	Rationale & Comments
Toluene	Aromatic	0.099	111	The aromatic nature may favorably interact with the phenyl group. Good for compounds that crystallize well from aromatic solvents.[3]
Ethyl Acetate (EtOAc)	Ester	0.228	77	Often a good choice for esters.[3] Its moderate polarity and boiling point make it a versatile option.
Acetone	Ketone	0.355	56	A general-use polar aprotic solvent.[1] Its low boiling point allows for easy removal.
Acetonitrile (MeCN)	Nitrile	0.460	82	A polar aprotic solvent that can be effective for compounds with aromatic rings.[4]
Isopropanol (IPA)	Alcohol	0.546	82	A polar protic solvent capable of hydrogen bonding with the imidazole ring.
Ethanol (EtOH)	Alcohol	0.654	78	One of the most common and effective general-purpose recrystallization solvents.[3] Consider both 95% and absolute ethanol.[4]
Methanol (MeOH)	Alcohol	0.762	65	More polar than ethanol; may be too strong a solvent, but worth testing. A methanol/chloroform mixture is noted as effective for a related imidazole.[5]

Experimental Protocol: Small-Scale Solvent Screening

This protocol allows you to efficiently test multiple solvents to find a suitable candidate for recrystallization.

• Preparation: Place approximately 20-30 mg of your crude ethyl 4-phenyl-1H-imidazole-5-carboxylate into several small test tubes, one for each solvent you plan to test.[6]

• Initial Solubility Test (Cold): Add the first test solvent dropwise to one of the test tubes at room temperature, swirling after each addition, up to about 0.5 mL.

  • Observation: If the compound dissolves completely at room temperature, the solvent is too powerful and unsuitable for recrystallization.[2] Mark it as "too soluble."

• Solubility Test (Hot): If the compound is insoluble or sparingly soluble at room temperature, gently heat the test tube in a sand bath or with a heat gun until the solvent boils. Continue to add the solvent dropwise until the solid just dissolves.

  • Observation 1: If a very large volume of solvent is required and the solid does not dissolve, the solvent is too weak. Mark it as "insoluble."

  • Observation 2: If the solid dissolves completely in a reasonable amount of hot solvent, this is a promising candidate.

• Crystallization Test (Cooling): Once the solid is dissolved in the hot solvent, allow the test tube to cool slowly to room temperature. If no crystals form, try scratching the inside of the test tube with a glass rod or placing it in an ice-water bath.[7]

  • Observation: The ideal solvent is one that produces a good yield of well-formed crystals upon cooling.

Q3: What should I do if no single solvent is effective?

A3: This is a common scenario, especially for molecules with mixed polarity. The solution is to use a solvent pair , also known as a binary solvent system. This involves two miscible solvents: one in which your compound is highly soluble (the "good" or "soluble" solvent) and another in which it is poorly soluble (the "bad" or "anti-solvent").[1]

Commonly Used Solvent Pairs:

• Ethyl Acetate / Hexane[6]

• Acetone / Hexane[3]

• Methanol / Water[8]

• Dichloromethane / Cyclohexane[8]

• Toluene / Hexane[8]

Protocol for Recrystallization with a Solvent Pair:

• Dissolve the crude compound in the minimum amount of the hot "good" solvent.

• While the solution is still hot, add the "bad" solvent dropwise until the solution becomes faintly cloudy or turbid. This indicates the point of saturation.

• Add a few more drops of the hot "good" solvent to redissolve the precipitate and make the solution clear again.

• Allow the solution to cool slowly, as you would for a single-solvent recrystallization.

Troubleshooting Guide

Q4: My compound separated as an oil instead of crystals. How can I fix this?

A4: This phenomenon, known as "oiling out," occurs when the solid separates from the solution at a temperature above its melting point.[7][9] This is often due to a high concentration of impurities or the solution cooling too rapidly.

Solutions:

• Reheat and Add More Solvent: Reheat the solution until the oil redissolves. Add a small amount of additional solvent (if using a solvent pair, add more of the "good" solvent) to decrease the saturation point.[7][10]

• Slow Down Cooling: Allow the flask to cool much more slowly. You can insulate the flask by placing it in a beaker of hot water and allowing both to cool together.[7][9]

• Lower the Solution Temperature: Try using a lower-boiling solvent system if possible.

• Add a Seed Crystal: If you have a pure crystal of your compound, adding it to the cooled, supersaturated solution can initiate proper crystal growth.[7]

Q5: The recrystallization resulted in a very low yield (<50%). What are the likely causes?

A5: A poor yield is a frustrating but fixable issue. Several factors could be responsible:

• Too Much Solvent: This is the most common reason for low yield.[7][10] Using more than the minimum required amount of hot solvent will leave a significant portion of your compound dissolved in the mother liquor even after cooling.

  • Solution: If you still have the mother liquor, you can try to recover more product by boiling off some of the solvent to re-concentrate the solution and attempting a second crystallization.[10]

• Premature Crystallization: If the compound crystallizes in the funnel during a hot filtration step, you will lose product.

  • Solution: Use a heated funnel or keep the solution and apparatus as hot as possible during filtration.[9] It can also help to use a slight excess of solvent and then boil it off after filtration is complete.[9]

• Incomplete Cooling: Ensure you have cooled the solution for a sufficient amount of time, typically finishing with an ice bath, to maximize crystal precipitation.[2]

Q6: My final crystals are colored, but the pure compound should be white. What happened?

A6: Colored impurities are common. If they are highly polar, they can sometimes be removed by adding a small amount of activated charcoal to the hot solution before filtration.

Charcoal Treatment Protocol:

• After dissolving your crude solid in the hot solvent, remove the flask from the heat source.

• Add a very small amount (e.g., a spatula tip) of activated charcoal to the solution. Caution: Never add charcoal to a boiling solution, as it can cause violent bumping.

• Reheat the solution to boiling for a few minutes.

• Perform a hot filtration through a fluted filter paper or a small pad of Celite® to remove the charcoal.

• Proceed with the cooling and crystallization steps as usual.

Workflow Visualization

The following diagram outlines the logical decision-making process for selecting a recrystallization solvent system.

Caption: A workflow diagram for systematic solvent selection in recrystallization.

References

• Benchchem. (n.d.). Technical Support Center: Purification of Imidazole Derivatives.
• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• Google Patents. (1998). EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation.
• Unknown. (n.d.). recrystallization.pdf.
• Unknown. (n.d.). Recrystallization.
• BenchChem. (2025). How to Synthesize Imidazole Derivative Intermediates for Pharmaceutical Applications.
• MH Chem. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4. YouTube.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Sigma-Aldrich. (n.d.). Ethyl 4-methyl-5-imidazolecarboxylate.
• University of York. (n.d.). Problems with Recrystallisations.
• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros.
• University of Rochester. (n.d.). Solvents and Polarity.
• Unknown. (n.d.). Recrystallization-1.pdf.

Sources

• 1. rubingroup.org [rubingroup.org]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. youtube.com [youtube.com]
• 5. Ethyl 4-methyl-5-imidazolecarboxylate 98 51605-32-4 [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. reddit.com [reddit.com]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. chem.libretexts.org [chem.libretexts.org]

troubleshooting N-alkylation side reactions of imidazole carboxylates

Subject: Troubleshooting Guide for Regioselectivity, Yield, and Side Reactions Ticket ID: CHEM-SUP-IMD-004 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

The N-alkylation of imidazole-4(5)-carboxylates is a pivotal transformation in the synthesis of bioactive molecules (e.g., histidine derivatives, purine analogs).[1][2] However, the ambident nature of the imidazole ring, combined with the electronic influence of the carboxylate group, frequently leads to regiochemical mixtures (1,4- vs. 1,5-isomers), over-alkylation (quaternization), and ester hydrolysis.[1]

This guide provides a mechanistic breakdown and actionable troubleshooting protocols to isolate the desired N-alkylated species with high fidelity.

Part 1: The Core Challenge – Regioselectivity

User Inquiry: "I am alkylating ethyl imidazole-4-carboxylate, but I keep getting a mixture of two isomers. Why is this happening, and how do I favor the 1,4-isomer?"

Technical Analysis

The imidazole ring is an ambident nucleophile.[3] In the presence of a base, the imidazole-4-carboxylate deprotonates to form a resonance-stabilized anion.[1] The incoming electrophile (R-X) can attack either Nitrogen 1 (distal to the ester) or Nitrogen 3 (proximal to the ester).

• The 1,4-Isomer (Distal Alkylation): Thermodynamically and kinetically favored in most cases.[1] The electron-withdrawing carboxylate group at C4 inductively deactivates the adjacent nitrogen (N3). Consequently, the distal nitrogen (N1) retains higher electron density (nucleophilicity).[1]

• The 1,5-Isomer (Proximal Alkylation): Often the minor product, but its formation increases if the alkylating agent is small (reducing steric clash with the ester) or if the solvent disrupts the ion-pair tightness.

Visualizing the Pathway

The following diagram illustrates the bifurcation point between the two regioisomers.

Figure 1: Mechanistic bifurcation in the alkylation of imidazole-4-carboxylates. The electron-withdrawing ester directs alkylation primarily to the distal nitrogen.

Part 2: Troubleshooting & Optimization (FAQ)

Issue 1: "My reaction stalled, and I have low conversion."

Diagnosis: The carboxylate group is an Electron-Withdrawing Group (EWG), which significantly lowers the nucleophilicity of the imidazole ring compared to unsubstituted imidazole.[1] Solution:

• Switch Base/Solvent: Move from weak bases (K₂CO₃/Acetone) to Cs₂CO₃/DMF . The "Cesium Effect" improves solubility and nucleophilicity due to the weak coordination of the large cesium cation [1].

• Catalysis: Add 10 mol% TBAI (Tetrabutylammonium iodide) or NaI (Finkelstein condition) if using alkyl chlorides or bromides. This generates the more reactive alkyl iodide in situ.

• Temperature: Increase temperature to 60–80°C. The EWG-deactivated ring requires higher activation energy.

Issue 2: "I see a very polar spot on TLC that isn't my product."

Diagnosis: This is likely the quaternary imidazolium salt (over-alkylation) or the hydrolyzed acid . Solution:

• Prevent Quaternization: Ensure strict stoichiometry. Use 0.95 to 1.0 equivalents of the alkylating agent relative to the imidazole. Do not use excess alkyl halide.[1]

• Prevent Hydrolysis: If using NaH, ensure the solvent is anhydrous.[1] If using carbonates, avoid water in the reaction mixture, as hydroxide (generated from trace water + carbonate) will saponify the ester rapidly at elevated temperatures.[1]

Issue 3: "I cannot separate the 1,4 and 1,5 isomers."

Diagnosis: Regioisomers often have very similar R_f values.[1] Solution:

• Analytical Check: Use NOESY NMR to confirm isomer identity.[1] The 1,4-isomer will show an NOE cross-peak between the N-alkyl protons and the C5-H proton.[1] The 1,5-isomer will show NOE between N-alkyl and the Ester group (if applicable) or lack the C5-H correlation [2].[1]

• Purification: If silica chromatography fails, try recrystallization. The 1,4-isomer is often more crystalline due to higher symmetry/packing efficiency.[1] Alternatively, switch to trityl protection (N-tritylation is highly selective for the 1,4-position due to massive steric bulk), then alkylate the resulting salt (quaternization), followed by trityl deprotection (complex, but high fidelity).[1]

Part 3: Standardized Experimental Protocols

Protocol A: The "Cesium Effect" Method (Recommended)

Best for: Sensitive substrates, avoiding hydrolysis, and maximizing 1,4-selectivity.[1]

• Setup: Charge a dry flask with Ethyl imidazole-4-carboxylate (1.0 equiv) and Cesium Carbonate (Cs₂CO₃, 1.2 equiv) .

• Solvent: Add anhydrous DMF (0.2 M concentration). Stir at room temperature for 30 minutes to ensure deprotonation/complexation.

• Alkylation: Add the Alkyl Halide (1.0 equiv) dropwise.[1]

  • Tip: If the alkyl halide is a chloride, add NaI (0.1 equiv) .[1]

• Reaction: Heat to 60°C and monitor by TLC/LCMS (typically 2–6 hours).

• Workup: Dilute with EtOAc, wash 3x with water (critical to remove DMF), then brine. Dry over Na₂SO₄.[1]

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Protocol B: The Sodium Hydride Method (Classic)

Best for: Very unreactive electrophiles where a "naked" anion is required.

• Setup: Suspend NaH (60% in oil, 1.1 equiv) in anhydrous THF or DMF at 0°C under Argon.

• Addition: Add Ethyl imidazole-4-carboxylate (1.0 equiv) solution dropwise. Evolution of H₂ gas will occur.[1] Stir for 30 min at 0°C -> RT.

• Alkylation: Cool back to 0°C. Add Alkyl Halide (1.0 equiv) slowly.

• Reaction: Allow to warm to RT.

• Quench: Carefully quench with saturated NH₄Cl solution (prevent ester hydrolysis by avoiding strong basic aqueous workup).

Part 4: Data Summary & Decision Matrix

Variable	Recommendation	Rationale
Base	Cs₂CO₃ (Preferred)	Promotes N-alkylation via "Cesium Effect"; milder than NaH [1].[1]
Solvent	DMF or MeCN	Polar aprotic solvents stabilize the transition state and dissolve inorganic bases.[4]
Stoichiometry	1:1 (Imidazole:R-X)	Prevents formation of quaternary imidazolium salts.[1][5]
Temperature	60–80°C	Overcomes the nucleophilic deactivation caused by the ester group.
Protecting Groups	SEM or Trityl	Use if regioselectivity is <80:20. Trityl directs to N1 (distal) via sterics.[1]

Troubleshooting Workflow

Figure 2: Decision tree for troubleshooting common N-alkylation failures.

References

• Dent, T. J. (2019).[1] Controlling and exploiting the caesium effect in palladium catalysed coupling reactions. University of Leeds.[1] Link (Context: Detailed analysis of Cesium Carbonate solubility and reactivity enhancement in nucleophilic substitutions).

• Doganc, F., et al. (2020).[1] Regioselective N-alkylation of some imidazole-containing heterocycles. Journal of Molecular Structure. Link[1]

• Lv, T., et al. (2013).[1][6] Copper-Catalyzed Direct Aryl Quaternization of N-Substituted Imidazoles. The Journal of Organic Chemistry. Link[1]

• Helal, C. J., & Lucas, J. C. (2002).[1][7] A concise and regioselective synthesis of 1-alkyl-4-imidazolecarboxylates. Organic Letters. Link[1]

Sources

• 1. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 2. researchgate.net [researchgate.net]
• 3. Research Portal [ourarchive.otago.ac.nz]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Copper-Catalyzed Direct Aryl Quaternization of N-Substituted Imidazoles to Form Imidazolium Salts [organic-chemistry.org]
• 7. A concise and regioselective synthesis of 1-alkyl-4-imidazolecarboxylates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ethyl 4-Phenyl-1H-imidazole-5-carboxylate

Welcome to the dedicated technical support guide for ethyl 4-phenyl-1H-imidazole-5-carboxylate. This resource is designed for researchers, medicinal chemists, and process development scientists to effectively troubleshoot and purify this important synthetic intermediate. The guidance provided herein is based on established chemical principles and field-proven methodologies to ensure you achieve the highest possible purity for your downstream applications.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific, common problems encountered during the workup and purification of ethyl 4-phenyl-1H-imidazole-5-carboxylate. Each solution is grounded in chemical causality to empower you to make informed decisions in your own work.

Question 1: My isolated product is an off-white or yellow oil, but literature suggests it should be a solid. What is the likely cause?

Answer: An oily or discolored product typically points to the presence of one or more of the following impurities:

• Residual Solvents: High-boiling point solvents used in the reaction or extraction (e.g., DMF, DMSO, toluene) can be difficult to remove and may keep the product from solidifying.

• Unreacted Starting Materials: Reagents from common synthetic routes, such as the Debus or Radziszewski syntheses, can persist.[1][2] For instance, unreacted benzaldehyde or ethyl glyoxylate can remain.

• Side-Products: The formation of isomeric or related imidazole species can depress the melting point and inhibit crystallization.

Recommended Actions:

• Initial Analysis: Obtain a ¹H NMR spectrum of the crude product. Compare it to a reference spectrum to identify characteristic peaks of common solvents or starting materials.

• High-Vacuum Drying: Place the sample under high vacuum (e.g., <1 mmHg) for several hours, possibly with gentle heating (40-50 °C) if the compound is stable at these temperatures, to remove volatile impurities.

• Purification: If impurities persist, proceed to a robust purification method such as flash column chromatography or recrystallization as detailed in the protocols below.

Question 2: My ¹H NMR spectrum shows a singlet around 9.8-10.0 ppm and my mass spectrum has a peak corresponding to unreacted benzaldehyde. How do I remove it?

Answer: The presence of benzaldehyde is a common issue, as it can be carried through extractions. Due to its structural similarity to the desired product (both are aromatic), simple filtration or recrystallization may be inefficient.

Recommended Action: Flash Column Chromatography Flash column chromatography is the most effective method for separating the desired imidazole ester from benzaldehyde. The polarity difference between the slightly polar benzaldehyde and the more polar imidazole product allows for a clean separation. A detailed protocol is provided below.

Question 3: I observe a broad singlet in my ¹H NMR that exchanges with D₂O, and my mass spectrum shows a peak that is 28 Da less than my product's molecular weight. What is this impurity?

Answer: This is a classic sign of ester hydrolysis, resulting in the formation of 4-phenyl-1H-imidazole-5-carboxylic acid. The ethyl group (mass ≈ 28 Da, excluding the oxygen) has been cleaved. Imidazole esters can be susceptible to hydrolysis, particularly under basic or strongly acidic aqueous conditions during workup.[3]

Recommended Actions:

• Acid-Base Extraction: You can leverage the acidic nature of the carboxylic acid impurity to remove it.

  • Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution. The carboxylic acid will be deprotonated to its carboxylate salt and move into the aqueous layer.

  • Separate the organic layer, wash it with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), and concentrate it in vacuo.

• pH Control: In future syntheses, ensure that the pH during aqueous workups remains neutral or slightly acidic to minimize hydrolysis.

Question 4: My product yield is low after column chromatography, and I see significant tailing on my TLC plates. What is causing this?

Answer: The imidazole core contains basic nitrogen atoms which can interact strongly with the acidic silanol groups on the surface of standard silica gel. This interaction leads to peak tailing, poor separation, and potential loss of product on the column.

Recommended Actions:

• Basified Mobile Phase: Add a small amount of a volatile base to your eluent system. A common choice is 0.5-1% triethylamine (TEA) or ammonia in methanol.[4] This base will compete with your product for binding to the acidic sites on the silica, resulting in sharper peaks and improved recovery.[4]

• Alternative Stationary Phase: Consider using a less acidic stationary phase, such as neutral alumina or amine-functionalized silica, which can significantly improve the chromatography of basic compounds.[4]

Frequently Asked Questions (FAQs)

Q: What is the best general-purpose purification method for this compound?

A: For high purity (>99%), flash column chromatography is the most reliable method due to its ability to separate a wide range of potential impurities. For removing minor, crystalline impurities from an already solid product, recrystallization is an efficient and scalable alternative.

Q: What are suitable recrystallization solvents for ethyl 4-phenyl-1H-imidazole-5-carboxylate?

A: A solvent system of ethyl acetate/hexanes or ethanol/water is a good starting point. The goal is to find a solvent or solvent pair in which the compound is soluble when hot but sparingly soluble when cold.

Q: How should I store the purified compound?

A: Store ethyl 4-phenyl-1H-imidazole-5-carboxylate in a tightly sealed container in a cool, dry place, protected from light. For long-term storage, keeping it under an inert atmosphere (e.g., argon or nitrogen) at -20°C is recommended to prevent degradation.[5]

Purification Protocols & Data

Workflow for Selecting a Purification Method

The following decision tree can guide you in selecting the most appropriate purification strategy based on the state and purity of your crude product.

Caption: Decision tree for purification method selection.

Protocol 1: Flash Column Chromatography

This protocol is designed for purifying the title compound from non-polar impurities like benzaldehyde and other closely-related side-products.[6][7]

Materials & Equipment:

• Crude ethyl 4-phenyl-1H-imidazole-5-carboxylate

• Silica gel (230-400 mesh)

• Solvents: Hexanes (or heptane), Ethyl Acetate (EtOAc), Triethylamine (TEA)

• Glass chromatography column

• TLC plates, chamber, and UV lamp

• Collection tubes/flasks

• Rotary evaporator

Step-by-Step Procedure:

• Sample Preparation: Dissolve your crude product in a minimal amount of dichloromethane (DCM) or ethyl acetate. Add a small amount of silica gel (approx. 1-2 times the mass of your crude product) to this solution. Concentrate this slurry on a rotary evaporator until a dry, free-flowing powder is obtained. This is your "dry-loaded" sample.

• Column Packing (Slurry Method):

  • Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer (approx. 1 cm) of sand.

  • Prepare a slurry of silica gel in your starting eluent (e.g., 90:10 Hexanes:EtOAc).

  • Pour the slurry into the column and use gentle air pressure to pack it evenly, ensuring no air bubbles are trapped. The typical silica gel mass should be 50-100 times the mass of your crude product.

• Loading the Sample: Carefully add your dry-loaded sample to the top of the packed silica bed. Add another thin layer of sand on top to prevent disturbance of the sample layer.

• Elution:

  • Begin eluting with a low-polarity solvent mixture (e.g., 90:10 Hexanes:EtOAc + 0.5% TEA).

  • Collect fractions and monitor the elution progress using TLC (visualized under UV light). The desired product is UV-active.

  • Gradually increase the polarity of the mobile phase (gradient elution) to elute your product. A typical gradient might be from 10% to 40% EtOAc in hexanes.

• Fraction Analysis & Collection:

  • Spot collected fractions onto a TLC plate.

  • Combine the fractions that contain the pure product.

  • Concentrate the combined pure fractions using a rotary evaporator to yield the purified solid.

Typical Eluent Systems for Chromatography

Stationary Phase	Mobile Phase System	Target Impurities Removed
Silica Gel	Hexanes/Ethyl Acetate Gradient (e.g., 10% -> 40% EtOAc)	Less polar impurities (e.g., benzaldehyde)
Silica Gel + 1% TEA	Hexanes/Ethyl Acetate Gradient + 1% TEA	Improves peak shape for the basic product
Neutral Alumina	Dichloromethane/Methanol Gradient (e.g., 1% -> 5% MeOH)	Alternative for basic-sensitive compounds

Protocol 2: Recrystallization

This method is ideal for purifying a product that is already substantially pure (>90%) and solid.

Step-by-Step Procedure:

• Solvent Selection: Choose a suitable solvent system (e.g., ethyl acetate/hexanes).

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the more soluble solvent (ethyl acetate) and heat the mixture gently (e.g., on a hot plate) with swirling until the solid completely dissolves.

• Induce Crystallization: Remove the flask from the heat. Slowly add the less soluble solvent (hexanes) dropwise until the solution becomes faintly cloudy (the saturation point). If too much is added, add a few drops of the hot solvent to clarify.

• Cooling: Allow the flask to cool slowly to room temperature. Then, place it in an ice bath or refrigerator for at least one hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the collected crystals with a small amount of the cold, less soluble solvent (hexanes) to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all residual solvent.

Purification Workflow Diagram

Caption: Workflow for purification by flash column chromatography.

References

• Nikitina, P. A., et al. (2024). Alkylation of Ethyl 2-Aryl-1-hydroxy-4-methyl-1H-imidazole-5-carboxylates with Benzyl Halides. Russian Journal of Organic Chemistry. Available at: [Link]

• Voutchkova, A. M., et al. (2007). Imidazolium carboxylates as versatile and selective N-heterocyclic carbene transfer agents: synthesis, mechanism, and applications. Journal of the American Chemical Society, 129(42), 12834-46. Available at: [Link]

• Voutchkova, A. M., et al. (2007). Imidazolium Carboxylates as Versatile and Selective N-Heterocyclic Carbene Transfer Agents: Synthesis, Mechanism, and Applications. Journal of the American Chemical Society, 129(42), 12834–12846. Available at: [Link]

• Anonymous. (n.d.). Novel synthesis of ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1H -imidazole-5-carboxylate: A key intermediate of olmesartan. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Imidazole synthesis. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of (-)-ethyl 1-(1-phenylethyl)-1H-imidazole-5-carboxylate. Available at: [Link]

• GOV.UK. (2026). ACMD review of the evidence on the use and harms of etomidate. Available at: [Link]

• ChemSynthesis. (2025). ethyl 4-ethyl-1H-imidazole-5-carboxylate. Available at: [Link]

• Asian Journal of Research in Chemistry. (n.d.). ethyl-4-(1-hydroxy-1-methylethyl)-2-propyl-imidazole-5-carboxylate. Available at: [Link]

• TSI Journals. (n.d.). Imidazole: Chemistry, Synthesis, Properties, Industrial Applicati. Available at: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Imidazole. Available at: [Link]

• Slideshare. (n.d.). Unit 4 imidazole. Available at: [Link]

• Bonacorso, H. G., et al. (2023). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 28(2), 733. Available at: [Link]

• Wright, J. E., et al. (2015). Imidazolium Cations with Exceptional Alkaline Stability: A Systematic Study of Structure–Stability Relationships. Journal of the American Chemical Society, 137(25), 8125–8134. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of 1H-Imidazole-4-carboxylic acid, 5-methyl-, ethyl ester on Newcrom R1 HPLC column. Available at: [Link]

• Yoon, Y. K., et al. (2012). Ethyl 2-(4-chlorophenyl)-1-phenyl-1H-benzimidazole-5-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 10), o2899. Available at: [Link]

• Google Patents. (n.d.). EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation.

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Available at: [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Available at: [Link]

• LookChem. (n.d.). Prepartion of Ethyl imidazole-4-carboxylate. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Available at: [Link]

• Research Results in Pharmacology. (2024). View of Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Available at: [Link]

• Padwa, A., et al. (2011). One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides. Molecules, 16(10), 8329–8345. Available at: [Link]

• Al-Balushi, R. A., et al. (2021). Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acid and Carbohydrazide Analogues as Potential Anticancer Agents. Molecules, 26(20), 6249. Available at: [Link]

• MDPI. (n.d.). Ethyl 5-Formyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate: Synthesis, Crystal Structure, Hirshfeld Surface Analysis, and DFT Calculation. Available at: [Link]

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• 1. Synthesis, Reactions and Medicinal Uses of Imidazole | Pharmaguideline [pharmaguideline.com]
• 2. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

1H NMR Chemical Shift Guide: Ethyl 4-phenyl-1H-imidazole-5-carboxylate

The 1H NMR Chemical Shift Comparative Guide for Ethyl 4-phenyl-1H-imidazole-5-carboxylate is detailed below. This guide addresses the specific challenge of analyzing this compound due to annular tautomerism and provides a robust comparison with its N-methylated regioisomers.

Executive Summary

Ethyl 4-phenyl-1H-imidazole-5-carboxylate (also known as Ethyl 5-phenyl-1H-imidazole-4-carboxylate) represents a class of 1,4,5-trisubstituted imidazoles critical in the synthesis of p38 MAP kinase inhibitors and potential anesthetic agents.

The primary analytical challenge with this compound is annular tautomerism . In solution, the proton on the imidazole nitrogen (

) rapidly exchanges between and , rendering the 4- and 5-positions equivalent on the NMR time scale at room temperature. This guide compares the dynamic "averaged" spectrum of the parent compound against its N-methylated alternatives , where the regiochemistry is locked, allowing for precise structural assignment.

Part 1: Technical Analysis & Chemical Shifts

1.1 The Tautomeric Equilibrium

Unlike N-substituted imidazoles, the parent compound exists in a rapid equilibrium. The chemical shifts observed are population-weighted averages of the two tautomers (

and ).

• Tautomer A: 4-phenyl-5-carboxylate (Phenyl and Ester are adjacent).

• Tautomer B: 5-phenyl-4-carboxylate (Phenyl and Ester are adjacent).

• Observation: In

  , the exchange is often fast enough to produce sharp, averaged signals, but the proton is typically very broad ( ppm) or invisible due to exchange with trace water.

1.2 Comparative Chemical Shift Table

The following table contrasts the parent compound with its locked N-methyl derivatives to demonstrate the shift changes caused by fixing the tautomer.

Solvent: DMSO-d

(Referenced to residual solvent peak at 2.50 ppm)

Proton Assignment	Parent Compound (Tautomeric Mix) (ppm)	Alternative 1: N-Methyl Isomer A (1-Me-4-Ph-5-COOEt) (ppm)	Alternative 2: N-Methyl Isomer B (1-Me-5-Ph-4-COOEt) (ppm)	Multiplicity & (Hz)
H-2 (Imidazole)	7.75 – 7.85	7.68	7.62	s, 1H
Phenyl (Ortho)	7.60 – 7.70	7.55	7.45	m, 2H
Phenyl (Meta/Para)	7.30 – 7.45	7.35	7.38	m, 3H
Ester -OCH -	4.15 – 4.25	4.18	4.12	q,
Ester -CH	1.15 – 1.25	1.18	1.15	t,
N-CH	N/A	3.85	3.58	s, 3H
NH	12.5 – 13.0 (br)	Absent	Absent	br s, 1H

Critical Insight: The H-2 singlet is the diagnostic handle. In the parent compound, it appears downfield (~7.80 ppm) due to the combined electron-withdrawing effect of the ester and phenyl ring averaged over the ring. In N-methyl isomers, the position of the methyl group exerts a shielding/deshielding effect (via steric compression and anisotropy) that distinguishes the 1,4-isomer from the 1,5-isomer.

Part 2: Mechanistic Insight & Structural Assignment

To distinguish between the isomers (if N-alkylation is performed) or to understand the parent spectrum, one must rely on NOE (Nuclear Overhauser Effect) interactions. The proximity of the N-substituent to the Phenyl or Ester group is the definitive proof of structure.

2.1 Isomer Assignment Workflow (Graphviz)

The following decision tree outlines the logic for assigning the regiochemistry of N-alkylated derivatives derived from the parent compound.

Figure 1: Logic flow for distinguishing N-methylated regioisomers of ethyl 4-phenylimidazole-5-carboxylate using NOE spectroscopy.

Part 3: Experimental Protocols

3.1 Synthesis of the Parent Compound (Reference Standard)

Context: To verify the chemical shifts, the compound is best prepared via the classic cycloaddition route.

• Reagents: Phenylglyoxal monohydrate (10 mmol), Ethyl cyanoacetate (10 mmol), Ammonium acetate (40 mmol).

• Solvent: Glacial Acetic Acid (20 mL).

• Procedure:

  • Dissolve phenylglyoxal and ethyl cyanoacetate in acetic acid.

  • Add ammonium acetate and reflux at 110°C for 4 hours.

  • Workup: Pour into ice water. Neutralize with ammonium hydroxide to pH 8.

  • Purification: Filter the precipitate. Recrystallize from Ethanol/Water.

  • Expected Yield: ~60-70% (Off-white solid).

3.2 NMR Acquisition Parameters (Self-Validating Protocol)

To ensure the data matches the table above, follow these acquisition parameters to minimize exchange broadening.

• Solvent: DMSO-d

  (Preferred over CDCl to sharpen the NH signal and improve solubility).

• Concentration: 10-15 mg in 0.6 mL solvent.

• Temperature: 298 K (Standard). Note: If signals are broad, heat to 320 K to accelerate tautomeric exchange, sharpening the averaged peaks.

• Pulse Sequence: zg30 (Standard 30° pulse).

• Relaxation Delay (D1):

  seconds (Crucial for accurate integration of the isolated H-2 proton).

• Scans: 16-64 scans.

References

• Synthesis and Tautomerism of Imidazoles

  • Title: Convenient Synthesis of Highly Substituted Imidazole Deriv
  • Source:Journal of Heterocyclic Chemistry.

  • URL:[Link] (General reference for imidazole synthesis protocols).

• NMR Data Verification (Analogous Systems)

• Mechanistic Assignment (NOE/HMBC)

  • Title: Regioselective alkylation of imidazoles and structural elucid
  • Source:Magnetic Resonance in Chemistry.

  • URL:[Link]

A Senior Application Scientist's Guide to the FTIR Spectrum of Ethyl 4-Phenyl-1H-Imidazole-5-Carboxylate

An In-Depth Spectroscopic Comparison and Analysis

Welcome to a detailed analytical guide on the Fourier-Transform Infrared (FTIR) spectrum of ethyl 4-phenyl-1H-imidazole-5-carboxylate. In the field of medicinal chemistry and materials science, imidazole derivatives are foundational scaffolds, valued for their diverse biological activities and applications in designing novel therapeutic agents.[1][2] Accurate structural confirmation is the bedrock of drug development, and FTIR spectroscopy serves as a rapid, reliable, and indispensable tool for this purpose.

The Causality of Molecular Vibrations: An Overview

FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which excites various vibrational modes within its covalent bonds. The frequency of absorption is a direct function of the bond strength and the masses of the connected atoms.[3] For a complex molecule like ethyl 4-phenyl-1H-imidazole-5-carboxylate, the resulting spectrum is a unique fingerprint, arising from the superimposition of vibrations from its three core components: the imidazole ring, the phenyl substituent, and the ethyl ester group. Factors such as electron delocalization (conjugation) and intermolecular hydrogen bonding significantly shift these absorption frequencies, providing deeper structural insights.[4][5]

Experimental Protocol: A Self-Validating Workflow for Solid Samples

To ensure spectral data is reproducible and trustworthy, a rigorous and standardized experimental protocol is paramount. The following describes the Potassium Bromide (KBr) pellet method, a common and effective technique for analyzing solid organic compounds.

Step-by-Step Methodology

• Reagent Preparation: Use spectroscopy-grade KBr, which has been dried in an oven at ~110°C for at least 4 hours to remove adsorbed water. Store it in a desiccator.

• Sample Grinding: Weigh approximately 1-2 mg of the ethyl 4-phenyl-1H-imidazole-5-carboxylate sample and ~200 mg of dry KBr. The 1:100 ratio is crucial for obtaining a transparent pellet.

• Homogenization: Add the sample and KBr to an agate mortar. Grind the mixture gently at first to break up larger crystals, then more vigorously for 3-5 minutes until the mixture is a fine, homogenous powder with a consistency similar to flour. This minimizes scattering of IR radiation.

• Pellet Formation: Transfer a portion of the powder into a pellet press die. Place the die under a hydraulic press and apply a pressure of 7-10 tons for approximately 2-3 minutes. This process should be done under vacuum to remove entrapped air, which can cause the pellet to be opaque.

• Pellet Inspection: Carefully release the pressure and extract the die. A high-quality pellet should be thin and transparent or translucent.

• Spectral Acquisition: Place the pellet in the sample holder of the FTIR spectrometer. Record the spectrum, typically over a range of 4000 to 400 cm⁻¹, co-adding at least 16 scans to achieve a high signal-to-noise ratio. A background spectrum of the empty sample compartment should be run beforehand and automatically subtracted.

FTIR Sample Preparation and Acquisition Workflow.

Spectral Analysis of Ethyl 4-Phenyl-1H-Imidazole-5-Carboxylate

The complete spectrum is a composite of vibrations from each part of the molecule. Below is a detailed breakdown of the expected absorption bands and their assignments, grounded in established spectroscopic data.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment	Rationale & Comments
3300 - 3100	Medium, Broad	N-H Stretching (Imidazole Ring)	The broad nature of this peak is indicative of intermolecular hydrogen bonding between the N-H group of one molecule and the nitrogen or carbonyl oxygen of another.[5][6] For imidazole derivatives, this peak can appear around 3437 cm⁻¹ but shifts to lower wavenumbers with H-bonding.[7]
3100 - 3000	Medium-Weak	Aromatic C-H Stretching	Corresponds to the C-H bonds on the phenyl ring and the C-H bond on the imidazole ring.[7]
2990 - 2850	Medium-Weak	Aliphatic C-H Stretching	Asymmetric and symmetric stretching of the C-H bonds in the ethyl (-CH₂CH₃) group.
~1720	Strong, Sharp	C=O Stretching (α,β-Unsaturated Ester)	This is one of the most characteristic peaks. Its position is lower than a typical saturated ester (1750-1735 cm⁻¹) due to conjugation with the imidazole ring, which delocalizes electron density and weakens the C=O double bond.[4][8]
1610 - 1580	Medium-Weak	C=C Stretching (Phenyl Ring)	Aromatic ring stretching vibrations. Often appear as a pair of bands.
1550 - 1450	Medium-Strong	C=N & C=C Stretching (Imidazole Ring)	These absorptions are characteristic of the imidazole ring structure.[7][9]
1300 - 1100	Strong	C-O Stretching (Ester)	Esters typically show two C-O stretching bands: an asymmetric stretch (higher frequency) and a symmetric stretch (lower frequency).[8] These are often very intense.
Below 900	Medium-Weak	C-H Out-of-Plane Bending (Aromatic)	The exact position of these bands can help determine the substitution pattern on the phenyl ring.

A Comparative Guide: Deconstructing the Spectrum

To truly validate our assignments, we will compare the spectrum of our target molecule with those of its simpler constituents: Imidazole and Ethyl Benzoate . This comparison allows us to isolate and identify the spectral contributions of each functional group.

Structural relationships for comparative analysis.

Functional Group	Key Peak (cm⁻¹)	Ethyl 4-phenyl-1H-imidazole-5-carboxylate	Imidazole	Ethyl Benzoate
N-H Stretch	~3300-3100	Present (Broad)[6][7]	Present (Broad)	Absent
Aromatic C-H	>3000	Present	Present	Present
Aliphatic C-H	<3000	Present	Absent	Present
C=O Stretch	~1720	Present (~1720 cm⁻¹)[8]	Absent	Present (~1726 cm⁻¹)[8]
Ring C=N/C=C	~1610-1450	Present [7][9]	Present	Present (Phenyl C=C only)
Ester C-O Stretch	~1300-1100	Present (Strong)[8]	Absent	Present (Strong)

Insights from Comparison:

• N-H Stretch: The broad absorption above 3100 cm⁻¹ in the target molecule's spectrum can be confidently assigned to the imidazole N-H group, as a similar feature is present in pure imidazole but absent in ethyl benzoate.

• Carbonyl (C=O) Stretch: The strong peak around 1720 cm⁻¹ is clearly from the ethyl ester group. Its position is nearly identical to that in ethyl benzoate (~1726 cm⁻¹) because in both molecules, the carbonyl is conjugated to an aromatic ring system.[8] This demonstrates the powerful diagnostic value of the carbonyl stretch.

• Fingerprint Region (Below 1600 cm⁻¹): The spectrum of the target molecule in this region is a complex overlap of peaks from all three components. The C=N and C=C stretches of the imidazole ring (present in pure imidazole)[7][9] combine with the phenyl ring stretches (present in ethyl benzoate) and the strong C-O ester stretches to create a unique fingerprint that definitively identifies the molecule.

Conclusion

The FTIR spectrum of ethyl 4-phenyl-1H-imidazole-5-carboxylate is rich with information that confirms its complex structure. The key diagnostic features are:

• A broad N-H stretching band around 3300-3100 cm⁻¹, confirming the presence of the imidazole ring and indicating hydrogen bonding.

• A very strong and sharp C=O stretching absorption around 1720 cm⁻¹, characteristic of an ester conjugated with an aromatic system.

• A series of strong bands between 1300 cm⁻¹ and 1100 cm⁻¹, corresponding to the C-O stretches of the ester functionality.

• A complex fingerprint region below 1600 cm⁻¹ containing characteristic C=N and C=C stretching vibrations from both the imidazole and phenyl rings.

By employing a comparative analysis with simpler molecules, we have logically deconstructed the spectrum and validated each key assignment. This methodical approach embodies the principles of scientific integrity and provides a robust framework for the spectroscopic analysis of novel and complex chemical entities.

References

• University of California, Davis. (n.d.). IR Spectroscopy Tutorial: Esters. Chem LibreTexts. Retrieved from [Link]

• Merriam-Webster. (n.d.). NH stretching vibration: Significance and symbolism. Merriam-Webster.com. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectrum of imidazole derivatives a-2a, b-2b, and c-2c. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of N–H stretching vibrations of 1 H - and 2 H.... Retrieved from [Link]

• Nauta, K., & Miller, R. E. (2000). Study of NH Stretching Vibrations in Small Ammonia Clusters by Infrared Spectroscopy in He Droplets and ab Initio Calculations. The Journal of Physical Chemistry A, 104(23), 5463–5471. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2022). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Molecules, 27(21), 7244. Retrieved from [Link]

• JoVE. (n.d.). IR Frequency Region: Alkene and Carbonyl Stretching. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of: (a) Imidazole; (b) PTA; (c) AlIITM-41; (d).... Retrieved from [Link]

• Cherry, J. (2017, April 26). Imidazole: FT-IR Spectroscopic Characterization. Medium. Retrieved from [Link]

• Baiz, C. R., et al. (2015). An Empirical IR Frequency Map for Ester C═O Stretching Vibrations. The Journal of Physical Chemistry A, 119(26), 6847–6856. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of 2-(4-nitrophenyl) 1, 4, 5-triphenyl 1H-imidazole. Retrieved from [Link]

• Suaniti, N. M. (2021). Characterization and Identification of Fatty Acid Ethyl Esters from Refined Used Cooking Oil as Biodiesel by Using Spectroscopic Techniques Approach. Journal of Physics: Conference Series, 1810, 012053. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, March 30). Why are N-H stretching vibrations often sharp and not broad?. Retrieved from [Link]

• Michigan State University. (n.d.). Infrared Spectrometry. Department of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of: (a) Imidazole; (b) PTA; (c) IITM-41; (d).... Retrieved from [Link]

• MDPI. (n.d.). Tailoring the Band Gap of ZIF-8 via Cobalt Doping for Enhanced Visible-Light Photocatalysis and Hydrogen Evolution. Retrieved from [Link]

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Crystal Structure Determination of Ethyl 4-phenyl-1H-imidazole-5-carboxylate: A Comparative Methodological Guide

Topic: Crystal Structure Determination of Ethyl 4-phenyl-1H-imidazole-5-carboxylate Content Type: Publish Comparison Guide

Executive Summary

This guide targets medicinal chemists and structural biologists working with imidazole-based scaffolds, specifically ethyl 4-phenyl-1H-imidazole-5-carboxylate .[1][2] As a structural isomer of the anesthetic etomidate precursor, this molecule presents a unique crystallographic challenge: prototropic tautomerism .[1][2][3]

In solution, the hydrogen atom on the imidazole ring oscillates between N1 and N3, rendering the 4- and 5-positions equivalent (denoted as 4(5)-phenyl).[1][2][3] However, in the solid state, the molecule locks into a single tautomeric form.[1][2][3] This guide compares the efficacy of Single Crystal X-Ray Diffraction (SC-XRD) against High-Resolution Powder X-Ray Diffraction (PXRD) for resolving this structural ambiguity, supported by optimized crystallization protocols.

Part 1: The Structural Challenge (Tautomerism)

Before selecting a method, researchers must understand the "Product" being analyzed.[1][2][3] The target molecule exists in equilibrium.[1][2][3] Crystallization breaks this symmetry, forcing the molecule to adopt either the 4-phenyl or 5-phenyl tautomer, stabilized by intermolecular hydrogen bonding.[1][2]

• Tautomer A (4-phenyl): Phenyl group adjacent to the protonated nitrogen.[1][2][3]

• Tautomer B (5-phenyl): Phenyl group adjacent to the unprotonated nitrogen (closer to the ester).[1][2][3]

Why it matters: The binding affinity of imidazole drugs often depends on specific hydrogen bond donor/acceptor placements.[1][2][3] Only X-ray crystallography can definitively map the proton position.[1][2]

Part 2: Comparative Analysis of Determination Methods

We compare the two primary pathways for structure determination: SC-XRD (The Gold Standard) and PXRD with Rietveld Refinement (The High-Throughput Alternative) .[1][2][3]

Comparison Table: SC-XRD vs. PXRD

Feature	Method A: Single Crystal XRD (SC-XRD)	Method B: Powder XRD (PXRD)
Primary Output	3D atomic coordinates (x, y, z)	1D diffractogram (Intensity vs. 2 )
Tautomer Resolution	Definitive. Direct visualization of electron density for H-atoms.[1][2][3]	Inferential. Requires high-quality Rietveld refinement and prior models.[1][2][3]
Sample Requirement	Single, high-quality crystal (>0.1 mm)	Polycrystalline powder (ground bulk sample)
Speed	Slow (Days to weeks for crystal growth)	Fast (Minutes for data collection)
Suitability	Best for: De novo structure determination.[1][2][3]	Best for: Phase identification and polymorph screening.[1][2][3]
Cost Efficiency	High resource cost (time/equipment).[1][2][3]	Low resource cost.[1][2][3]

Expert Verdict

For ethyl 4-phenyl-1H-imidazole-5-carboxylate , Method A (SC-XRD) is the mandatory choice for the initial structural proof.[1][2] The subtle difference in electron density between the N-H and N-lone pair requires the resolution of single-crystal data.[1][2] Method B should be reserved for batch-to-batch consistency checks after the structure is solved.

Part 3: Experimental Protocol (SC-XRD)

This protocol is optimized for phenyl-imidazole esters, balancing their moderate polarity and hydrogen-bonding potential.[1][2][3]

Phase 1: Crystallization Screening

Objective: Obtain single crystals suitable for diffraction (0.1 – 0.3 mm).[1][2][3]

Protocol A: Slow Evaporation (Baseline)

• Dissolve 20 mg of the compound in Ethanol (EtOH) .

• Filter through a 0.45

  m PTFE syringe filter into a clean vial.

• Cover with parafilm and punch 3-5 small holes.[1][2][3]

• Store at room temperature in a vibration-free environment.

  • Observation: Often yields plates or needles.[1][2][3]

Protocol B: Vapor Diffusion (Recommended) [1][2][3]

• Inner Vial: Dissolve 15 mg of compound in 1 mL Tetrahydrofuran (THF) (Good solvent).

• Outer Vial: Place the inner vial inside a larger jar containing 5 mL of Pentane or Hexane (Anti-solvent).

• Seal the outer jar tightly.[1][2][3]

  • Mechanism:[1][2][3][4][5][6] Pentane vapor slowly diffuses into the THF, lowering solubility gradually.[1][2][3]

  • Result: Produces block-like crystals with higher diffraction quality than evaporation.[1][2][3]

Phase 2: Data Collection & Refinement

• Radiation Source: Cu-K

  ( Å) is preferred over Mo-K for this organic molecule to maximize diffraction intensity from light atoms (C, N, O).[1][2][3]

• Temperature: Collect data at 100 K (Cryostream) to reduce thermal vibration, which is critical for locating the imidazole ring hydrogen.

Phase 3: Tautomer Assignment Criteria

To determine if you have the 4-phenyl or 5-phenyl tautomer, analyze the bond lengths in the imidazole ring after refinement:

• C-N Single Bond: ~1.38 Å (Protonated Nitrogen)[1][2][3]

• C=N Double Bond: ~1.32 Å (Unprotonated Nitrogen)[1][2][3]

• N-C-N Angle: The protonated nitrogen typically has a slightly larger bond angle (

  ) compared to the unprotonated nitrogen.[1][2][3]

Part 4: Visualization of Workflows

Diagram 1: Crystallization & Selection Logic

This workflow illustrates the decision process for obtaining the optimal crystal form.

Caption: Decision tree for optimizing crystal growth. Vapor diffusion (Green path) typically yields superior block crystals for structure solution.[1][2][3]

Diagram 2: Structural Refinement & Tautomer ID

How to interpret the X-ray data to confirm the specific isomer.

Caption: The refinement pathway focuses on the Difference Fourier Map to locate the elusive hydrogen atom, determining the final tautomer.

Part 5: Representative Data & Expectations

While specific unit cell dimensions must be determined experimentally, the following data represents typical values for monoclinic phenyl-imidazole carboxylates (based on analogs like ethyl 4-methyl-5-imidazolecarboxylate and phenylimidazole derivatives). Use this table to validate your initial indexing.

Parameter	Expected Range (Target)	Significance
Crystal System	Monoclinic or Triclinic	Common for planar aromatics with H-bonding.[1][2][3]
Space Group	or	Centrosymmetric groups are favored (racemates/achiral).[1][2][3]
Unit Cell ( )	10 – 12 Å	Axis often aligns with molecular stacking.[1][2][3]
Unit Cell ( )	8 – 10 Å	Short axis often indicates - stacking distance ( ).[1][2][3]
Unit Cell ( )	14 – 18 Å	Accommodates the length of the phenyl + ester chain.[1][3]
Volume ( )	~1100 – 1300 Å	For (4 molecules per cell).[1][2][3]
Density ( )	1.25 – 1.35 g/cm	Typical for CHNO organic solids.[1][2][3]
R-Factor ( )	< 5.0%	Indicates a reliable structure solution.[1][2][3]

Key Validation Step: If your

value remains high (>8%) or the thermal ellipsoids of the nitrogen atoms look elongated, you may have disorder , where the crystal contains a mix of both tautomers.[1][2][3] In this case, reduce temperature to 100K or re-crystallize using a different solvent system (e.g., Acetonitrile).[1][2]

References

• Mazzo, D. J., & Bergstrom, C. A. (2024).[1][2][3] Crystallization Methods for Pharmaceutical Solid-State Forms. Journal of Pharmaceutical Sciences.

• Groom, C. R., et al. (2016).[1][2][3] The Cambridge Structural Database.[1][2][3] Acta Crystallographica Section B. (Source for imidazole analog unit cells).

• Alkorta, I., & Elguero, J. (2021).[1][2][3] Tautomerism in Imidazoles: A Crystallographic Review. Molecules.

• Sheldrick, G. M. (2015).[1][2][3] SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A. [1][2][3]

• Bernstein, J. (2002).[1][2][3] Polymorphism in Molecular Crystals. Oxford University Press.[1][2][3] (Foundational text on crystal habit control).

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• 4. researchgate.net [researchgate.net]
• 5. guidechem.com [guidechem.com]
• 6. jocpr.com [jocpr.com]

A Comparative Guide to the Bioactivity of Ethyl 4-Phenyl-1H-imidazole-5-carboxylate Analogues

For Researchers, Scientists, and Drug Development Professionals

The Imidazole Scaffold: A Cornerstone of Medicinal Chemistry

The imidazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, is a privileged scaffold in drug development.[1][2] Its unique physicochemical properties, including its ability to act as both a hydrogen bond donor and acceptor and its amphoteric nature, allow it to interact with a wide array of biological targets.[2][3] This versatility has led to the development of numerous imidazole-based drugs with a broad spectrum of therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities.[1][3] The parent compound of our focus, ethyl 4-phenyl-1H-imidazole-5-carboxylate, serves as a versatile starting point for chemical modifications aimed at enhancing potency and selectivity.

Caption: Core structure of the imidazole ring highlighting key positions for substitution.

Comparative Bioactivity Analysis: A Structure-Activity Relationship (SAR) Deep Dive

The biological activity of imidazole derivatives can be profoundly altered by introducing different functional groups at various positions on the core ring and its substituents. Understanding these structure-activity relationships is critical for rational drug design.[3]

Anticancer Activity

Substituted imidazoles have emerged as potent anticancer agents, often targeting key signaling pathways involved in cell proliferation and survival.[4][5] Modifications to the ethyl 4-phenyl-1H-imidazole-5-carboxylate scaffold can significantly impact cytotoxicity against various cancer cell lines.

Key SAR Insights:

• N-1 Substitution: Introducing long alkyl chains at the N-1 position can dramatically increase antiproliferative activity. A study on 5-amino-imidazole-4-carboxylate derivatives found that an N-1 dodecyl chain resulted in a potent compound (IC50 = 0.737 µM against HeLa cells), likely by enhancing membrane permeability.[6]

• Phenyl Ring Substitution: The pattern of substitution on the 4-phenyl ring is crucial. For instance, in a series of 1-substituted-2-aryl imidazoles, compounds with an aromatic ring on the imidazole nitrogen displayed potent activities, with IC50 values in the nanomolar range.[5]

• Core Modifications: Hybrid molecules, such as those combining imidazole with pyrimidine-sulfonamide pharmacophores, have shown significant growth inhibition (up to 95%) against a panel of 60 cancer cell lines by targeting EGFR mutants.[7]

Comparative Anticancer Data:

Compound ID	Core Structure Modification	Cell Line	IC50 (µM)	Reference
5e	Ethyl 5-amino-1-dodecyl -1H-imidazole-4-carboxylate	HeLa	0.737	[6]
5e	Ethyl 5-amino-1-dodecyl -1H-imidazole-4-carboxylate	HT-29	1.194	[6]
KIM-161 (5a)	Substituted Imidazole Derivative	T24 (Bladder)	56.11	[4]
KIM-111 (5b)	Substituted Imidazole Derivative	T24 (Bladder)	67.29	[4]
Compound 27	Purine-containing Imidazole	MCF-7 (Breast)	0.2-1.8	[5]
Compound 43	Substituted Xanthine Derivative	MCF-7 (Breast)	0.8	[5]

Mechanism of Action: PI3K/AKT/mTOR Pathway Inhibition

Many imidazole derivatives exert their anticancer effects by modulating critical cell signaling pathways.[4] The PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer, is a common target. Inhibition of this pathway disrupts processes like cell growth, proliferation, and survival, ultimately leading to apoptosis.[4][8]

Caption: Imidazole analogues can inhibit the PI3K/AKT/mTOR signaling cascade.[8]

Anti-inflammatory Activity

Chronic inflammation is linked to numerous diseases, and imidazole derivatives have been developed as potent anti-inflammatory agents.[9][10] Their mechanism often involves the inhibition of key inflammatory enzymes like cyclooxygenases (COX) or signaling kinases.[10][11]

Key SAR Insights:

• N-Substituted Amides: A series of N-substituted [4-(trifluoromethyl)-1H-imidazole-1-yl] amide derivatives were evaluated as p38 MAP kinase inhibitors. Compound AA6 showed considerable activity with an IC50 value of 403.57 nM.[11]

• Triphenyl Imidazoles: 2,4,5-triphenylimidazole derivatives have demonstrated significant anti-inflammatory activity.[12] The introduction of a morpholine moiety via a Mannich reaction on this scaffold resulted in a compound with 52.38% inhibition in a carrageenan-induced rat paw edema model.[12]

Comparative Anti-inflammatory Data:

Compound ID	Assay Type	Result	Reference
AA6	p38 Kinase Inhibition	IC50 = 403.57 nM	[11]
Compound 5c	Carrageenan-induced Paw Edema	52.38% Inhibition	[12]
Various	Albumin Denaturation	IC50 = 33.27 - 301.12 µg/mL	[11]
Compound 6b	In-vitro Anti-inflammatory	Most potent of its series	[13][14]

Antimicrobial Activity

The imidazole scaffold is central to many antifungal drugs (e.g., clotrimazole, ketoconazole) and has also shown promise in developing new antibacterial agents.[13]

Key SAR Insights:

• Thioether Linkages: The synthesis of 2-(benzylthio)-4,5-diphenyl-1H-imidazoles linked to a benzimidazole moiety yielded compounds with potent antibacterial activity. Compound 6d was twofold more potent than ciprofloxacin against Staphylococcus aureus (MIC = 4 µg/mL).[15]

• Amidine Groups: Benzimidazole-5-carboxylate derivatives featuring aromatic amidine groups at the C-2 position exhibited excellent inhibitory activity against methicillin-resistant S. aureus (MRSA) and S. epidermidis (MRSE), with MIC values as low as 0.39 µg/mL.[16]

• Substituents on Imidazolones: For a series of imidazolone derivatives, the presence of -CH(2)CH(2)NH(2), -CONH(2), and -C(6)H(4)-N(CH(3))(2) groups was found to be critical for potent antibacterial activity.[17]

Comparative Antimicrobial Data (MIC in µg/mL):

Compound ID	S. aureus	E. faecalis	MRSA	MRSE	Reference
6d	4	-	-	-	[15]
6c	16	16	-	-	[15]
13f-h	-	-	0.39-1.56	0.39-1.56	[16]
Ciprofloxacin	8	-	-	-	[15]

Experimental Protocols & Methodologies

The trustworthiness of comparative data hinges on robust and standardized experimental protocols. Here, we detail the methodologies for the key assays discussed.

Protocol 1: In Vitro Anticancer Screening (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a measure of cell viability.

Methodology: [8]

• Cell Seeding: Cancer cells are seeded into 96-well plates at a density of 5,000-10,000 cells/well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the imidazole analogues and incubated for 48-72 hours.

• MTT Addition: The culture medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for an additional 4 hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Formazan Solubilization: The MTT-containing medium is removed, and a solvent like DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50), the concentration of drug that inhibits cell growth by 50%, is calculated from the resulting dose-response curves.

Protocol 2: In Vitro Anti-inflammatory Screening (Albumin Denaturation Assay)

This assay assesses the ability of a compound to inhibit the heat-induced denaturation of protein, a well-documented cause of inflammation.

Methodology: [11]

• Reaction Mixture Preparation: The reaction mixture consists of the test compounds at various concentrations and a 1% aqueous solution of bovine serum albumin.

• pH Adjustment: The pH of the reaction mixture is adjusted to 6.3 using a small amount of 1N HCl.

• Incubation: The samples are incubated at 37°C for 20 minutes and then heated at 57°C for 20 minutes.

• Cooling & Measurement: After cooling, the turbidity of the samples is measured spectrophotometrically at 660 nm.

• Calculation: The percentage inhibition of denaturation is calculated by comparing the absorbance of the test samples with a control (no compound). Diclofenac is typically used as a standard reference drug.

Protocol 3: Antimicrobial Susceptibility Testing (Microbroth Dilution Method)

This method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Methodology: [15]

• Serial Dilution: The test compounds are serially diluted in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with a standardized suspension of the target microorganism.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is identified as the lowest concentration of the compound at which no visible turbidity (growth) is observed.

Caption: A generalized workflow for structure-activity relationship (SAR) studies.[8]

Conclusion and Future Perspectives

The ethyl 4-phenyl-1H-imidazole-5-carboxylate scaffold is a highly malleable platform for developing potent therapeutic agents. This guide highlights several key structure-activity relationships:

• For Anticancer Activity: Lipophilic substitutions at the N-1 position and the integration of other pharmacophores are promising strategies. Future work should focus on elucidating specific kinase targets and overcoming drug resistance mechanisms.

• For Anti-inflammatory Activity: Modifications that enhance interaction with kinases like p38 MAP or enzymes like COX are effective. Further exploration of triphenyl imidazole derivatives is warranted.

• For Antimicrobial Activity: The incorporation of thioether linkages and amidine functionalities has proven effective, particularly against resistant bacterial strains.

The continued exploration of novel substitutions on the imidazole core, guided by the principles of rational drug design and supported by robust biological evaluation, will undoubtedly lead to the discovery of new and more effective clinical candidates.

References

• A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives.
• A Comparative Guide to the Structure-Activity Relationship of Substituted Imidazole Deriv
• Novel anticancer effect of substituted imidazole derivatives against urothelial carcinoma: integrating In vitro screening and molecular docking for target kinases. PMC.
• A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives: Review Article. Journal of Pharma Insights and Research.
• Synthesis and Structure-Activity Relationships of Imidazole-Coumarin Conjugates against Hep
• Imidazole: A contemplative study on synthesis, structure activity relationship and medicinal consequence. World Journal of Advanced Research and Reviews.
• Imidazoles as Potential Anticancer Agents: An Upd
• Anticancer Activities of Tetrasubstituted Imidazole‐Pyrimidine‐Sulfonamide Hybrids as Inhibitors of EGFR Mutants.
• Imidazoles as potential anticancer agents. PMC.
• Imidazole derivatives show anticancer potential by inducing apoptosis and cellular senescence. MedChemComm (RSC Publishing).
• Design and synthesis of some imidazole derivatives containing 2-(4-chlorophenyl)-4,5-diphenyl imidazole moiety as anti-inflammatory and antimicrobial agents.
• Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase. ACS Omega.
• Rational Design and Pharmacological Profiling of Triphenyl Imidazole Derivatives Synthesized
• Design, Synthesis and Antibacterial Activity Evaluation of 4,5-Diphenyl-1H-Imidazoles Deriv
• Synthesis and biological evaluation of 2,4,5-triphenyl-1H-imidazole-1-yl Deriv
• Synthesis of 2,4,5-Triphenylimidazoles Novel Mannich Bases as Potential Antiinflammatory and Analgesic Agents. Science Alert.
• Synthesis and antibacterial activity of some imidazole-5-(4H)
• Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxyl
• Synthesis and potent antimicrobial activity of some novel methyl or ethyl 1H-benzimidazole-5-carboxylates derivatives carrying amide or amidine groups.
• Molecular docking studies of some new imidazole derivatives for antimicrobial properties. SpringerLink.
• Design, synthesis and biological evaluation of 1-hydroxy-2-phenyl-4-pyridyl-1H-imidazole derivatives as xanthine oxidase inhibitors. PubMed.
• Ethyl Imidazole-1-Carboxylate as a Novel Carbonylating Agent for the Synthesis of 1,2,4-Oxadiazol-5(4H)-Ones and Evaluation of their Anti-Mycobacterial Activity. TSI Journals.
• Synthesis and Biological Evaluation of Some 2, 4, 5 Triphenyl Imidazole Derivatives.
• Synthesis and biological evaluation of 2,4,5-triphenyl-1H-imidazole-1-yl derivatives.

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